Cas no 180912-09-8 (4-(4-ETHYLPHENYL)-1-METHYLPIPERIDIN-4-OL)

• Product Name: 4-(4-ETHYLPHENYL)-1-METHYLPIPERIDIN-4-OL
• CAS No: 180912-09-8
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD07774808
• CID: 5152642
• Update Time: 2025-10-29

4-(4-ETHYLPHENYL)-1-METHYLPIPERIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

• 4-(4-ETHYLPHENYL)-1-METHYLPIPERIDIN-4-OL
• 4-Piperidinol, 4-(4-ethylphenyl)-1-methyl-

• MDL： MFCD07774808
• Inchi： 1S/C14H21NO/c1-3-12-4-6-13(7-5-12)14(16)8-10-15(2)11-9-14/h4-7,16H,3,8-11H2,1-2H3
• InChI Key： BFCLWPXEIBYUFG-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2=CC=C(CC)C=C2)(O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-(4-ETHYLPHENYL)-1-METHYLPIPERIDIN-4-OL

Compound CAS No. 180912-09-8: 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol

4-(4-Ethylphenyl)-1-methylpiperidin-4-ol (CAS No. 180912-09-8) is a complex organic compound with a unique chemical structure that has garnered attention in various fields of research and application. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in drug discovery, materials science, and chemical synthesis.

The molecular structure of 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol consists of a piperidine ring substituted with a 4-ethylphenyl group at the fourth position and a methyl group at the first position. The hydroxyl group (-OH) located at the fourth position further adds to the compound's functional complexity. This arrangement of substituents creates a molecule with interesting physical and chemical properties, making it a subject of interest for researchers exploring its potential applications.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with therapeutic potential. The presence of the hydroxyl group in 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol suggests that it may exhibit antioxidant or anti-inflammatory properties, which are highly desirable in pharmacological research. Additionally, the ethylphenyl substituent could contribute to enhanced lipophilicity, potentially improving the compound's bioavailability when administered as a drug candidate.

One of the most promising areas of research involving this compound is its potential role in neuroprotective therapies. Experimental data from recent studies indicate that piperidine derivatives with similar structural features may interact with key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol to modulate these pathways could pave the way for innovative treatments targeting neuronal protection and cognitive enhancement.

In addition to its pharmacological applications, 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol has shown potential in materials science, particularly in the development of advanced polymers and coatings. The compound's unique reactivity and stability under various conditions make it a valuable precursor for synthesizing high-performance materials with tailored properties. Researchers are actively exploring its use in creating biodegradable polymers, which have significant implications for environmental sustainability and biomedical applications.

The synthesis of 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates. These developments are crucial for scaling up production if the compound is to be commercialized for large-scale applications.

From an environmental perspective, understanding the ecological impact of 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol is essential for its sustainable use. Studies are currently underway to assess its biodegradability and toxicity levels under various environmental conditions. Preliminary findings suggest that the compound exhibits moderate biodegradability, but further research is required to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 180912-09-8, or 4-(4-Ethylphenyl)-1-methylpiperidin-4-ol, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers exploring new frontiers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific innovation and addressing global challenges.